Cas no 2126177-39-5 (3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride)
3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dihydrospiro[1-benzopyran-2,3''-pyrrolidine]-4-ol hydrochloride
- 3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride
-
3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-399903-0.05g |
3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride |
2126177-39-5 | 95% | 0.05g |
$168.0 | 2023-03-02 | |
| Enamine | EN300-399903-0.1g |
3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride |
2126177-39-5 | 95% | 0.1g |
$252.0 | 2023-03-02 | |
| Enamine | EN300-399903-0.25g |
3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride |
2126177-39-5 | 95% | 0.25g |
$361.0 | 2023-03-02 | |
| Enamine | EN300-399903-0.5g |
3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride |
2126177-39-5 | 95% | 0.5g |
$569.0 | 2023-03-02 | |
| Enamine | EN300-399903-1.0g |
3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride |
2126177-39-5 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-399903-2.5g |
3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride |
2126177-39-5 | 95% | 2.5g |
$1428.0 | 2023-03-02 | |
| Enamine | EN300-399903-5.0g |
3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride |
2126177-39-5 | 95% | 5.0g |
$2110.0 | 2023-03-02 | |
| Enamine | EN300-399903-10.0g |
3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride |
2126177-39-5 | 95% | 10.0g |
$3131.0 | 2023-03-02 | |
| Aaron | AR01E7XJ-50mg |
3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride |
2126177-39-5 | 95% | 50mg |
$256.00 | 2025-02-10 | |
| Aaron | AR01E7XJ-100mg |
3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride |
2126177-39-5 | 95% | 100mg |
$372.00 | 2025-02-10 |
3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride
Introduction to 3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride (CAS No. 2126177-39-5)
3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride, identified by the CAS number 2126177-39-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This spirocyclic scaffold, featuring a benzopyran core linked to a pyrrolidine ring, has garnered attention due to its structural complexity and potential biological activities. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in medicinal chemistry.
The molecular structure of 3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride incorporates several key functional groups that contribute to its unique chemical properties. The spirocyclic connection between the benzopyran and pyrrolidine moieties introduces rigidity to the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. Additionally, the hydroxyl group at the 4-position and the hydrochloride salt at the terminal position provide opportunities for further derivatization and optimization.
In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacological agents. These molecules often exhibit enhanced metabolic stability and improved pharmacokinetic profiles compared to linear analogs. The benzopyran-pyrrolidine scaffold is particularly noteworthy for its presence in several known bioactive compounds, suggesting that 3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride may possess similar therapeutic potential.
One of the most compelling aspects of 3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride is its structural similarity to known pharmacophores involved in various biological pathways. For instance, related spirocyclic compounds have been investigated for their roles in modulating neurotransmitter receptors, such as serotonin and dopamine receptors. The presence of a benzopyran ring suggests potential interactions with nuclear receptors and enzymes involved in inflammation and oxidative stress pathways.
Recent studies have begun to explore the pharmacological properties of 3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride using both computational modeling and experimental approaches. Computational studies have predicted that this compound may exhibit binding affinity to several protein targets, including those implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. These predictions are based on the compound's ability to fit into binding pockets with high complementarity.
Experimental validation of these predictions has shown promising results. In vitro assays have demonstrated that 3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Furthermore, preliminary cell-based assays suggest that this compound may exhibit neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells.
The synthesis of 3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride presents an interesting challenge due to the complexity of the spirocyclic core. Traditional synthetic routes involve multi-step organic transformations that require careful optimization to ensure high yield and purity. Recent advances in synthetic methodology have made it possible to construct this scaffold more efficiently using transition-metal-catalyzed reactions and asymmetric synthesis techniques.
The development of efficient synthetic strategies is crucial for enabling further exploration of 3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride as a lead compound. By streamlining the synthetic process, researchers can produce sufficient quantities of the compound for detailed pharmacological studies without excessive cost or time investment. This has opened up new avenues for drug discovery programs targeting neurological and inflammatory diseases.
From a medicinal chemistry perspective, the versatility of 3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride makes it an attractive scaffold for structure-based drug design. The presence of multiple functional groups allows for selective modifications that can fine-tune its biological activity. For example, replacing the hydroxyl group with other heteroatoms or introducing additional substituents into the benzopyran ring could alter its binding interactions with target proteins.
The potential therapeutic applications of 3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride are broad and multifaceted. Given its structural similarities to known bioactive compounds, it may serve as a starting point for developing novel treatments for conditions such as depression, anxiety disorders, and chronic inflammatory diseases. Additionally, its ability to modulate enzyme activity suggests that it could be useful in treating metabolic disorders where enzyme dysregulation is a key factor.
In conclusion,3 , 4 - dihydro - spiro [ 1 - benzopyran - 2 , 3 ' - pyrrolidine ] - 4 - ol hydrochloride ( CAS No . 2126177 - 39 - 5 ) represents a promising candidate for further pharmaceutical development . Its unique structural features , combined with preliminary evidence of biological activity , make it an intriguing compound worthy of continued investigation . As research progresses , we can expect more insights into its potential therapeutic applications and mechanisms of action .
2126177-39-5 (3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-ol hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)